Charge-transfer-energy-dependent oxygen evolution reaction mechanisms for perovskite oxides†
Energy & Environmental Science Pub Date: 2017-09-04 DOI: 10.1039/C7EE02052J
Abstract
Numerous studies have reported electronic activity descriptors of oxygen evolution reaction (OER) for oxide catalysts under a single reaction mechanism. However, recent works have revealed that a single mechanism is not at play across oxide chemistries. These works underscore a need to deeply investigate the electronic structure details of active oxide catalysts and how they align with the OER potential, which is critical to understanding the interfacial charge-transfer kinetics that dictate catalytic mechanisms. In this work, we use soft X-ray emission and absorption spectroscopy of perovskites to analyze the partial density of states on an absolute energy scale, from which energetic barriers for electron transfer and surface deprotonation were estimated and correlated with OER activity. Through this lens, we identify that decreasing the solid-state charge-transfer energy of perovskites can change the mechanisms of the OER from electron-transfer-limited to proton–electron-coupled, to proton-transfer-limited reactions. This concept is supported by the analysis of potential energy surfaces for sequential and concerted proton–electron transfer pathways using a Marcus model. Our work highlights the importance of understanding the physical origin of experimental OER activity trends with electronic descriptors and the need to promote surface deprotonation from oxides to discover new catalysts with enhanced activity.
Recommended Literature
- [1] Nonanebis(peroxoic acid) mediated efficient and selective oxidation of sulfide†
- [2] The roles of defect states in photoelectric and photocatalytic processes for ZnxCd1−xS
- [3] Glutathione-responsive multifunctional nanoparticles based on mannose-modified pillar[5]arene for targeted antibiotic delivery against intracellular methicillin-resistant S. aureus†
- [4] Multinuclear zinc bisamidinate catalyzed asymmetric alkylation of α-ketoesters and its unique chemoselectivity†
- [5] Chemical strategies to modify amyloidogenic peptides using iridium(iii) complexes: coordination and photo-induced oxidation†
- [6] Superbase catalyzed regio-selective polyhydroalkoxylation of alkynes: a facile route towards functional poly(vinyl ether)s†
- [7] Inside front cover
- [8] Mass spectrometer studies of Al + H2O reactions in effusion cells and in atmospheric H2+ O2 flames
- [9] Imaging cellular trafficking processes in real time using lysosome targeted up-conversion nanoparticles†
- [10] A trinuclear complex containing MnIIMnIIIMnIV, radicals, quinone and chloride ligands potentially relevant to PS II
Journal Name：Energy & Environmental Science
Research Products
-
CAS no.: 129053-70-9
